(2-tert-butyl-1H-imidazol-5-yl)methanamine
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Overview
Description
(2-tert-butyl-1H-imidazol-5-yl)methanamine, also known as timapiprant, is a selective antagonist of the prostaglandin D2 receptor 2 (DP2). It has shown potential in treating various inflammatory diseases, including asthma, allergic rhinitis, and chronic obstructive pulmonary disease (COPD).
Scientific Research Applications
Antibacterial and Antifungal Agents: Researchers explore imidazoles as potential antimicrobial agents. Their ability to inhibit enzymes essential for bacterial and fungal growth makes them promising candidates for drug development .
Anti-inflammatory Drugs: Imidazoles exhibit anti-inflammatory properties by modulating immune responses. They may be useful in treating inflammatory diseases .
Anticancer Compounds: Some imidazole derivatives show antitumor activity. Researchers investigate their potential as chemotherapeutic agents .
Mechanism of Action
Target of Action
Imidazole compounds have a broad range of targets due to their versatile chemical structure. They are known to interact with various enzymes and receptors, influencing numerous biological processes .
Mode of Action
The mode of action of imidazole compounds can vary greatly depending on their specific chemical structure and the target they interact with. Generally, they can act as inhibitors or activators of their target proteins, leading to a change in the biological function of these proteins .
Biochemical Pathways
Imidazole compounds can affect various biochemical pathways. For example, some imidazole derivatives show antioxidant potential, indicating that they might interact with pathways involved in oxidative stress .
Pharmacokinetics
The pharmacokinetic properties of imidazole compounds, including absorption, distribution, metabolism, and excretion (ADME), can vary greatly depending on their specific chemical structure. Generally, imidazole compounds are known to be highly soluble in water and other polar solvents .
Result of Action
The result of the action of imidazole compounds can vary greatly depending on their specific targets and mode of action. Some imidazole derivatives have been reported to have antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
The action, efficacy, and stability of imidazole compounds can be influenced by various environmental factors, such as temperature, pH, and the presence of other substances. For example, some imidazole compounds are known to be stable and active in a wide range of temperatures and pH levels .
properties
IUPAC Name |
(2-tert-butyl-1H-imidazol-5-yl)methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3/c1-8(2,3)7-10-5-6(4-9)11-7/h5H,4,9H2,1-3H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCIZQOHOIPAJLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC=C(N1)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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